Cas no 1806741-32-1 (2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806741-32-1
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4815034
• Update Time: 2025-06-13

2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C7H5F3N2O5/c8-7(9,10)17-5-1-4(12(15)16)3(2-13)6(14)11-5/h1,13H,2H2,(H,11,14)
• InChI Key： BEEJKJIBEPPBIQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(CO)C(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.8
• Topological Polar Surface Area: 104

Additional information on 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol

2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806741-32-1): An Overview

2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806741-32-1) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a hydroxyl group, a nitro group, and a trifluoromethoxy moiety endows this molecule with diverse chemical properties, making it an intriguing subject for both academic and industrial investigations.

The hydroxyl group in 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol contributes to its polarity and reactivity, facilitating interactions with various biological targets. This functional group can participate in hydrogen bonding, which is crucial for the compound's binding affinity to receptors and enzymes. Additionally, the hydroxyl group can be readily modified through chemical reactions such as esterification or etherification, providing avenues for the synthesis of derivative compounds with enhanced pharmacological properties.

The nitro group is another key feature of this molecule. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity. In medicinal chemistry, nitro groups are often used to enhance the lipophilicity of compounds, improving their ability to cross biological membranes. Furthermore, nitro groups can be reduced to amino groups under appropriate conditions, offering a valuable route for the synthesis of bioactive derivatives.

The presence of a trifluoromethoxy moiety in 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol adds another layer of complexity to its chemical profile. Trifluoromethoxy groups are highly lipophilic and can significantly influence the pharmacokinetic properties of a molecule. They are often used in drug design to improve the metabolic stability and bioavailability of compounds. Recent studies have shown that trifluoromethoxy groups can also modulate the binding affinity of molecules to specific protein targets, making them valuable for optimizing lead compounds in drug discovery programs.

In terms of its potential applications, 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol has been explored in various contexts. One notable area of research is its use as a scaffold for the development of novel antiviral agents. The unique combination of functional groups in this compound allows it to interact with viral proteins in ways that could inhibit viral replication or assembly. For example, recent studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against influenza viruses and coronaviruses.

Beyond antiviral applications, 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol has also shown promise in cancer research. The compound's ability to modulate cellular signaling pathways and induce apoptosis in cancer cells makes it an attractive candidate for the development of anticancer drugs. Preliminary studies have indicated that certain derivatives of this compound can selectively target cancer cells while sparing normal cells, suggesting a high therapeutic index.

In addition to its direct biological activities, 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile chemical structure allows for a wide range of modifications, enabling chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be converted into various functional groups such as ethers, esters, or amides, while the nitro group can be reduced to an amino group or transformed into other nitrogen-containing functionalities.

The synthesis of 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol typically involves multistep processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for the preparation of this compound and its derivatives. For example, transition-metal-catalyzed reactions have been employed to introduce the trifluoromethoxy moiety into the pyridine ring with high selectivity and yield.

In conclusion, 2-Hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806741-32-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers opportunities for the development of novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic possibilities, solidifying its position as an important molecule in modern drug discovery efforts.